3-(4-Chlorophenyl)-4,6-dimethylchromen-2-one
Description
3-(4-Chlorophenyl)-4,6-dimethylchromen-2-one, also known as rotenone, is a naturally occurring compound found in the roots and stems of several plants. It has been used as a pesticide, insecticide, and piscicide for several decades. Rotenone is a potent inhibitor of mitochondrial complex I, which is involved in the electron transport chain and ATP synthesis. This property makes rotenone an important tool for scientific research in various fields.
Scientific Research Applications
Nonlinear Optics and Electronics
The compound has been studied for its electro-optic properties , which are crucial in nonlinear optics applications . Its ability to exhibit second and third harmonic generation makes it a candidate for optoelectronic device fabrication . The high static and dynamic polarizability indicates its potential in optical switching, memory devices, and signal processing .
Medicine and Pharmacology
In the medical field, derivatives of this compound have shown promise due to their biological activities . Indole derivatives, which share a similar structural motif, are known for their antiviral, anti-inflammatory, and anticancer properties . This suggests that 3-(4-Chlorophenyl)-4,6-dimethylchromen-2-one could be a valuable scaffold for developing new therapeutic agents.
Materials Science
The compound’s molecular structure, featuring a HOMO-LUMO gap and electrostatic potential maps , is significant in materials science . It can influence the design of new materials with enhanced electronic properties for use in various technologies, including energy storage and photovoltaics .
Environmental Science
While direct applications in environmental science are not explicitly mentioned, the compound’s structural analogs have been used in environmental remediation. For instance, certain phenolic compounds are utilized for their antibacterial and antimicrobial properties in water treatment processes .
Energy
The compound’s nonlinear optical properties also extend to the energy sector, where it could contribute to the development of high-performance energy storage materials . Its ability to undergo electric-field-induced phase changes can be harnessed in high-power electrical energy storage .
Agriculture
Although not directly linked to 3-(4-Chlorophenyl)-4,6-dimethylchromen-2-one, related compounds like paclobutrazol have been used as plant growth regulators . They influence hormonal balance in plants, leading to increased yield and stress tolerance . This suggests potential agricultural applications for the compound as a growth regulator or stress protectant.
properties
IUPAC Name |
3-(4-chlorophenyl)-4,6-dimethylchromen-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClO2/c1-10-3-8-15-14(9-10)11(2)16(17(19)20-15)12-4-6-13(18)7-5-12/h3-9H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RGNMXSPMIDBLKW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(=O)C(=C2C)C3=CC=C(C=C3)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101345937 |
Source
|
| Record name | 3-(4-Chlorophenyl)-4,6-dimethylchromen-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101345937 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
720674-71-5 |
Source
|
| Record name | 3-(4-Chlorophenyl)-4,6-dimethylchromen-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101345937 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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